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Compound of Interest

Compound Name: 4-(Imidazol-1-yl)phenol

Cat. No.: B155665

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Imidazol-1-yl)phenol, a heterocyclic aromatic compound, is of significant interest in various
biochemical applications. It is notably utilized as a highly potent signal enhancer in horseradish
peroxidase (HRP)-catalyzed luminol-based chemiluminescence immunoassays, leading to
increased sensitivity and signal stability.[1][2][3] Its phenolic structure also allows for its use in
studies evaluating the estrogenicity of xenobiotic compounds.[4][5] A thorough understanding
of its solubility in different solvents is crucial for its effective use in these applications, as well as
for formulation, storage, and handling in research and development.

This technical guide provides a comprehensive overview of the solubility of 4-(Imidazol-1-
yl)phenol, including available quantitative data, detailed experimental protocols for solubility
determination, and visualizations of its role in key applications.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Imidazol-1-yl)phenol is presented in
the table below.
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Property Value Reference
CAS Number 10041-02-8

Molecular Formula CoHsN20

Molecular Weight 160.17 g/mol

Appearance Powder

Melting Point 204-206 °C [4]
Predicted Water Solubility 2.41 mg/mL

Solubility Data

The solubility of 4-(Imidazol-1-yl)phenol is a critical parameter for its application in various
assays. The available quantitative and qualitative solubility data are summarized below.
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Solvent

. Temperatur
Solubility

Method

Notes

Reference

Dimethyl
Sulfoxide
(DMSO)

200 mg/mL Not Specified

Experimental

Requires
sonication;
hygroscopic
nature of
DMSO can
affect

solubility.

Dimethylform
amide (DMF)

Soluble at

Not Specified
0.2% (wiv)

Experimental

This
concentration
was found to
be optimal for
its enhancing
effectin a
chemilumines

cence assay.

[316]1[7]

Acetone

Soluble Not Specified

Experimental

Used as a
solvent for
preparing
solutions for
chemilumines
cence

assays.

[316]1[7]

Acetonitrile

Soluble Not Specified

Experimental

Used as a
solvent for
preparing
solutions for
chemilumines
cence

assays.

[3161[7]

Methanol

Soluble Not Specified

Experimental

Used as a
solvent for
preparing

solutions for

[31L6]1[7]
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chemilumines
cence

assays.

This value is
N ) based on
Water 2.41 mg/mL Not Specified  Predicted ]
computationa

| prediction.

Experimental Protocols for Solubility Determination

Standardized methods are essential for obtaining reliable and reproducible solubility data. The
following protocol outlines a general procedure for determining the equilibrium solubility of a
solid compound like 4-(Imidazol-1-yl)phenol using the shake-flask method, which is a widely
accepted technique.

Objective: To determine the saturation concentration of 4-(Imidazol-1-yl)phenol in a specific
solvent at a controlled temperature.

Materials:

e 4-(Imidazol-1-yl)phenol (solid)

e Solvent of interest (e.g., water, ethanol, DMSO)
o Thermostatically controlled shaker or incubator
e Analytical balance

 Vials with screw caps

e Syringe filters (e.g., 0.22 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector, or a UV-Vis spectrophotometer

¢ Volumetric flasks and pipettes
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Procedure:
e Preparation of Standard Solutions:

o Accurately weigh a known amount of 4-(Imidazol-1-yl)phenol and dissolve it in the
chosen solvent to prepare a stock solution of known concentration.

o Perform serial dilutions of the stock solution to create a series of standard solutions of
decreasing concentrations. These will be used to generate a calibration curve.

o Equilibration (Shake-Flask Method):

o Add an excess amount of solid 4-(Imidazol-1-yl)phenol to a vial containing a known
volume of the solvent. The presence of undissolved solid is crucial to ensure that the
solution reaches saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C or 37 °C).

o Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to
reach equilibrium. The time required may need to be determined empirically.

e Sample Preparation:

o After equilibration, allow the vial to stand undisturbed at the set temperature for a short
period to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Immediately filter the sample through a syringe filter to remove all undissolved patrticles.
This step is critical to prevent artificially high solubility readings.

o Dilute the filtered saturated solution with the solvent to a concentration that falls within the
linear range of the analytical method.

¢ Quantification:
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o Analyze the standard solutions and the diluted sample solution using a validated analytical
method (e.g., HPLC or UV-Vis spectroscopy).

o For HPLC analysis, inject a known volume of each standard and the sample onto the
column and record the peak area.

o For UV-Vis analysis, measure the absorbance of the standards and the sample at the
wavelength of maximum absorbance (Amax) for 4-(Imidazol-1-yl)phenol.

o Construct a calibration curve by plotting the analytical signal (peak area or absorbance)
versus the concentration of the standard solutions.

o Use the calibration curve to determine the concentration of 4-(Imidazol-1-yl)phenol in the
diluted sample.

o Calculation of Solubility:

o Calculate the concentration of the original saturated solution by multiplying the determined
concentration by the dilution factor.

o Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizations: Applications of 4-(Imidazol-1-
yl)phenol

The following diagrams illustrate the role of 4-(Imidazol-1-yl)phenol in its key applications.
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Enhanced Chemiluminescence Immunoassay Workflow
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Caption: Workflow of an ELISA utilizing 4-(Imidazol-1-yl)phenol as an enhancer.
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Estrogen Receptor Signaling Pathway Perturbation
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Caption: Estrogen receptor signaling pathway relevant to xenoestrogen assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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